Cas no 895642-64-5 (3-(benzenesulfonyl)-6,7-dimethoxy-N-(4-methylphenyl)methylquinolin-4-amine)

• Product Name: 3-(benzenesulfonyl)-6,7-dimethoxy-N-(4-methylphenyl)methylquinolin-4-amine
• CAS No: 895642-64-5
• MF: C₂₅H₂₄N₂O₄S
• MW: 448.534065246582
• CID: 5759561
• PubChem ID: 18559799
• Update Time: 2025-05-24

3-(benzenesulfonyl)-6,7-dimethoxy-N-(4-methylphenyl)methylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-6,7-dimethoxy-N-[(4-methylphenyl)methyl]quinolin-4-amine
• 895642-64-5
• AKOS001857898
• 6,7-dimethoxy-N-(4-methylbenzyl)-3-(phenylsulfonyl)quinolin-4-amine
• F1608-0341
• 3-(benzenesulfonyl)-6,7-dimethoxy-N-(4-methylphenyl)methylquinolin-4-amine

• Inchi： 1S/C25H24N2O4S/c1-17-9-11-18(12-10-17)15-27-25-20-13-22(30-2)23(31-3)14-21(20)26-16-24(25)32(28,29)19-7-5-4-6-8-19/h4-14,16H,15H2,1-3H3,(H,26,27)
• InChI Key： HAJPJNZDWICNHA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN=C2C=C(C(=CC2=C1NCC1C=CC(C)=CC=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 448.14567842g/mol
• Monoisotopic Mass: 448.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 85.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 3-(benzenesulfonyl)-6,7-dimethoxy-N-(4-methylphenyl)methylquinolin-4-amine

Comprehensive Overview of 3-(Benzenesulfonyl)-6,7-dimethoxy-N-(4-methylphenyl)methylquinolin-4-amine (CAS No. 895642-64-5)

The compound 3-(benzenesulfonyl)-6,7-dimethoxy-N-(4-methylphenyl)methylquinolin-4-amine (CAS No. 895642-64-5) is a highly specialized quinoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the benzenesulfonyl and dimethoxy groups, make it a subject of interest for researchers exploring novel kinase inhibitors and signal transduction modulators. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. 3-(Benzenesulfonyl)-6,7-dimethoxy-N-(4-methylphenyl)methylquinolin-4-amine has garnered attention due to its potential role in modulating protein-protein interactions and enzyme activity. Researchers are particularly interested in its structure-activity relationship (SAR), which could pave the way for the development of next-generation anti-inflammatory and anti-cancer agents.

The quinoline core of this compound is a well-known pharmacophore, often associated with bioactive molecules. The addition of the benzenesulfonyl moiety enhances its binding affinity to specific biological targets, while the dimethoxy groups contribute to its solubility and metabolic stability. These attributes make it a promising candidate for drug discovery programs focused on neurodegenerative diseases and autoimmune disorders.

From a synthetic chemistry perspective, the preparation of 3-(benzenesulfonyl)-6,7-dimethoxy-N-(4-methylphenyl)methylquinolin-4-amine involves multi-step organic synthesis, including Suzuki coupling and sulfonylation reactions. Its CAS No. 895642-64-5 serves as a unique identifier in chemical databases, facilitating patent searches and literature reviews. The compound's molecular weight and logP value are critical parameters for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for this compound to minimize environmental impact. The integration of catalytic methods and renewable solvents aligns with global trends toward sustainable pharmaceutical production. Additionally, its potential as a fluorescence probe for cellular imaging has sparked interest in diagnostic applications.

As the scientific community continues to investigate 3-(benzenesulfonyl)-6,7-dimethoxy-N-(4-methylphenyl)methylquinolin-4-amine, its versatility in medicinal chemistry becomes increasingly evident. Whether as a lead compound for drug development or a tool molecule for mechanistic studies, its significance cannot be overstated. Future research may uncover new therapeutic indications and biochemical pathways influenced by this remarkable molecule.